rauwolscine 4-aminophenylcarboxamide
rauwolscine 4-aminophenylcarboxamide
Brand Name:
Vulcanchem
CAS No.:
108206-13-9
VCID:
VC0012674
InChI:
InChI=1S/C26H30N4O2/c27-16-6-8-17(9-7-16)28-26(32)24-20-13-22-25-19(18-3-1-2-4-21(18)29-25)11-12-30(22)14-15(20)5-10-23(24)31/h1-4,6-9,15,20,22-24,29,31H,5,10-14,27H2,(H,28,32)/t15-,20+,22+,23+,24+/m1/s1
SMILES:
C1CC(C(C2C1CN3CCC4=C(C3C2)NC5=CC=CC=C45)C(=O)NC6=CC=C(C=C6)N)O
Molecular Formula:
C26H30N4O2
Molecular Weight:
430.5 g/mol
rauwolscine 4-aminophenylcarboxamide
CAS No.: 108206-13-9
Main Products
VCID: VC0012674
Molecular Formula: C26H30N4O2
Molecular Weight: 430.5 g/mol
CAS No. | 108206-13-9 |
---|---|
Product Name | rauwolscine 4-aminophenylcarboxamide |
Molecular Formula | C26H30N4O2 |
Molecular Weight | 430.5 g/mol |
IUPAC Name | (1S,15S,18S,19S,20S)-N-(4-aminophenyl)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxamide |
Standard InChI | InChI=1S/C26H30N4O2/c27-16-6-8-17(9-7-16)28-26(32)24-20-13-22-25-19(18-3-1-2-4-21(18)29-25)11-12-30(22)14-15(20)5-10-23(24)31/h1-4,6-9,15,20,22-24,29,31H,5,10-14,27H2,(H,28,32)/t15-,20+,22+,23+,24+/m1/s1 |
Standard InChIKey | YOEFRCOYIGZZEZ-JKSKAUHQSA-N |
Isomeric SMILES | C1C[C@@H]([C@H]([C@@H]2[C@H]1CN3CCC4=C([C@@H]3C2)NC5=CC=CC=C45)C(=O)NC6=CC=C(C=C6)N)O |
SMILES | C1CC(C(C2C1CN3CCC4=C(C3C2)NC5=CC=CC=C45)C(=O)NC6=CC=C(C=C6)N)O |
Canonical SMILES | C1CC(C(C2C1CN3CCC4=C(C3C2)NC5=CC=CC=C45)C(=O)NC6=CC=C(C=C6)N)O |
Synonyms | 4-aminophenylcarboxamide rauwolscine R-4-APCA rauwolscine 4-aminophenylcarboxamide |
PubChem Compound | 194765 |
Last Modified | Nov 11 2021 |
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